Cas no 189818-31-3 (1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester)

• Product Name: 1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester
• CAS No: 189818-31-3
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 2786885
• PubChem ID: 11020456
• Update Time: 2025-04-21

1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 189818-31-3
• SCHEMBL8580093
• Ethyl 6-hydroxy-1,4-benzodioxin-2-carboxylate
• DTXSID40452180
• 1,4-Benzodioxin-2-carboxylic acid, 6-hydroxy-, ethyl ester
• FHYHOWVIWDYOME-UHFFFAOYSA-N

• Inchi： 1S/C11H10O5/c1-2-14-11(13)10-6-15-9-5-7(12)3-4-8(9)16-10/h3-6,12H,2H2,1H3
• InChI Key： FHYHOWVIWDYOME-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=COC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 222.05282342g/mol
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins